Cas no 181997-13-7 (3-fluoro-4-(1H-1,2,4-triazol-1-yl)aniline)
181997-13-7 structure
Product Name:3-fluoro-4-(1H-1,2,4-triazol-1-yl)aniline
CAS No:181997-13-7
MF:C8H7FN4
MW:178.166383981705
MDL:MFCD08699587
CID:1373743
PubChem ID:22329546
Update Time:2025-04-20
3-fluoro-4-(1H-1,2,4-triazol-1-yl)aniline Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine, 3-fluoro-4-(1H-1,2,4-triazol-1-yl)-
- 1-(4-amino-2-fluorophenyl)-1H-1,2,4-triazole
- 3-fluoro-4-(1,2,4-triazol-1-yl)aniline
- 3-fluoro-4-(1H-1,2,4-triazol-1-yl)aniline
- DB-345264
- 3-fluoro-4-(1H-[1,2,4]-triazol-1-yl)phenyl amine
- STK351415
- VZQVLZBWWQBKFP-UHFFFAOYSA-N
- 3-fluoro-4-[1,2,4]triazol-1-yl-phenylamine
- SCHEMBL2658961
- CS-0249843
- EN300-45385
- Z362635018
- G50178
- AKOS000318507
- MFCD08699587
- 181997-13-7
- DTXSID80624884
-
- MDL: MFCD08699587
- Inchi: 1S/C8H7FN4/c9-7-3-6(10)1-2-8(7)13-5-11-4-12-13/h1-5H,10H2
- InChI Key: VZQVLZBWWQBKFP-UHFFFAOYSA-N
- SMILES: FC1C=C(C=CC=1N1C=NC=N1)N
Computed Properties
- Exact Mass: 178.06561
- Monoisotopic Mass: 178.06547440g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 178
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 56.7Ų
Experimental Properties
- PSA: 56.73
3-fluoro-4-(1H-1,2,4-triazol-1-yl)aniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F593668-25mg |
3-fluoro-4-(1H-1,2,4-triazol-1-yl)aniline |
181997-13-7 | 25mg |
$ 70.00 | 2022-06-04 | ||
| TRC | F593668-50mg |
3-fluoro-4-(1H-1,2,4-triazol-1-yl)aniline |
181997-13-7 | 50mg |
$ 95.00 | 2022-06-04 | ||
| TRC | F593668-250mg |
3-fluoro-4-(1H-1,2,4-triazol-1-yl)aniline |
181997-13-7 | 250mg |
$ 340.00 | 2022-06-04 | ||
| abcr | AB500721-250 mg |
3-Fluoro-4-(1H-1,2,4-triazol-1-yl)aniline |
181997-13-7 | 250MG |
€154.30 | 2022-03-24 | ||
| abcr | AB500721-1 g |
3-Fluoro-4-(1H-1,2,4-triazol-1-yl)aniline |
181997-13-7 | 1g |
€176.40 | 2022-03-24 | ||
| abcr | AB500721-5 g |
3-Fluoro-4-(1H-1,2,4-triazol-1-yl)aniline |
181997-13-7 | 5g |
€398.20 | 2022-03-24 | ||
| abcr | AB500721-10 g |
3-Fluoro-4-(1H-1,2,4-triazol-1-yl)aniline |
181997-13-7 | 10g |
€642.20 | 2022-03-24 | ||
| abcr | AB500721-25 g |
3-Fluoro-4-(1H-1,2,4-triazol-1-yl)aniline |
181997-13-7 | 25g |
€1,108.00 | 2022-03-24 | ||
| Chemenu | CM436994-1g |
Benzenamine, 3-fluoro-4-(1H-1,2,4-triazol-1-yl)- |
181997-13-7 | 95%+ | 1g |
$597 | 2023-02-02 | |
| Enamine | EN300-45385-0.05g |
3-fluoro-4-(1H-1,2,4-triazol-1-yl)aniline |
181997-13-7 | 97% | 0.05g |
$165.0 | 2023-07-06 |
3-fluoro-4-(1H-1,2,4-triazol-1-yl)aniline Related Literature
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
181997-13-7 (3-fluoro-4-(1H-1,2,4-triazol-1-yl)aniline) Related Products
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